4-tert-Amylphenol

• CAS No.: 80-46-6
• Product Name: 4-tert-Amylphenol
• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 4-(2-methylbutan-2-yl)phenol
• Standard InChI: InChI=1S/C11H16O/c1-4-11(2,3)9-5-7-10(12)8-6-9/h5-8,12H,4H2,1-3H3
• Standard InChIKey: NRZWYNLTFLDQQX-UHFFFAOYSA-N
• Impurities: 2-tert-amylphenol, 2,4-di-tert-amylphenol
• SMILES: CCC(C)(C)C1=CC=C(C=C1)O
• Canonical SMILES: CCC(C)(C)C1=CC=C(C=C1)O
• Boiling Point: 504.5 °F at 760 mm Hg , 280° F at 15 mm Hg, 491-513° F (NTP, 1992); 262.5 °C
• Colorform: White crystals; Colorless needles
• Density: 0.9624 at 68 °F (NTP, 1992); 0.962 at 20 °C/4 °C
• Flash Point: 232 °F (NTP, 1992); 232 °F (111 °C) (Open cup)
• Melting Point: 190 to 205 °F (NTP, 1992); 95.0 °C; 94-95 °C
• Physical Description: P-tert-pentylphenol appears as colorless needles or beige solid. (NTP, 1992); PelletsLargeCrystals; PelletsLargeCrystals, Liquid
• Description: P-tert-pentylphenol appears as colorless needles or beige solid. (NTP, 1992); P-tert-Amylphenol is an alkylbenzene.
• Related CAS: 31366-95-7 (mono-hydrochloride salt); 53404-18-5 (mono-potassium salt)
• Solubility: less than 1 mg/mL at 79° F (NTP, 1992); 0.00 M; Soluble in alcohol, ether, benzene, chloroform.; In water, 1.68X10+2 m/L at 25 °C
• Synonyms: p-tert-Amylphenol; 4-(1,1-dimethylpropyl)phenol; p-tert-Pentylphenol; 4-t-Amylphenol; 4-t-Pentylphenol; 4-tert-Pentylphenol; Amilfenol; BirexSE; NSC 403672; NSC 4965
• Vapor Pressure: 0.00 mmHg; 2.00X10-3 mm Hg at 25 °C (ext)
• PubChem Compound: 6643
• Last Modified: Nov 11 2021